Cas no 1660120-66-0 (Ethyl 6-chloro-2-(3-iodophenyl)pyrimidine-4-carboxylate)

• Product Name: Ethyl 6-chloro-2-(3-iodophenyl)pyrimidine-4-carboxylate
• CAS No: 1660120-66-0
• MF: C₁₃H₁₀ClIN₂O₂
• MW: 388.588174343109
• CID: 4702927
• Update Time: 2025-08-05

Ethyl 6-chloro-2-(3-iodophenyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-2-(3-iodophenyl)pyrimidine-4-carboxylate
• KRTLTFVJLFMZSZ-UHFFFAOYSA-N

• Inchi： 1S/C13H10ClIN2O2/c1-2-19-13(18)10-7-11(14)17-12(16-10)8-4-3-5-9(15)6-8/h3-7H,2H2,1H3
• InChI Key： KRTLTFVJLFMZSZ-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C1N=C(C=C(C(=O)OCC)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• Topological Polar Surface Area: 52.1